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Compound of Interest

Compound Name: 1-Chloro-2-methylpentane

Cat. No.: B081641

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 1-chloro-2-methylpentane. The information is intended to support laboratory
safety protocols and ensure the responsible use of this chemical in research and development
settings.

Chemical Identification and Physical Properties

1-Chloro-2-methylpentane is a halogenated hydrocarbon. Key identification and physical
property data are summarized below.

Property Value

Chemical Name 1-Chloro-2-methylpentane

CAS Number 14753-05-0

Molecular Formula CeH13Cl

Molecular Weight 120.62 g/mol

Appearance Colorless to almost colorless clear liquid
Boiling Point 125 °C (estimated)

Solubility in Water 108.9 mg/L at 25 °C (estimated)
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Hazard Identification and Classification

1-Chloro-2-methylpentane is classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Classification

Hazard Class Category
Flammable Liquids 3

Skin Corrosion/Irritation 2

Serious Eye Damage/Irritation 2A

GHS Label Elements

¢ Signal Word: Warning
e Hazard Pictograms:
o Flame (GHSO02)
o Exclamation Mark (GHSO07)
e Hazard Statements:
o H226: Flammable liquid and vapor.[1]
o H315: Causes skin irritation.[1]
o H319: Causes serious eye irritation.[1]
e Precautionary Statements:
o Prevention: P210, P233, P240, P241, P242, P243, P264, P280

o Response: P302+P352, P303+P361+P353, P305+P351+P338, P321, P332+P313,
P337+P313, P362+P364, P370+P378
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o Storage: P403+P235
o Disposal: P501

A detailed logical relationship for the GHS classification and response is provided in the
diagram below.
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GHS Hazard and Response Flowchart

Toxicological Information

Specific quantitative toxicological data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal
Concentration, 50%) for 1-chloro-2-methylpentane are not readily available in published
literature. However, the GHS classification indicates that the substance is an irritant to the skin
and eyes. Alkyl halides as a class can have varying degrees of toxicity, and some have been
shown to be genotoxic. Therefore, exposure should be minimized.
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Occupational Exposure Limits

Currently, there are no established specific Permissible Exposure Limits (PELS) from the
Occupational Safety and Health Administration (OSHA) or Threshold Limit Values (TLVs) from
the American Conference of Governmental Industrial Hygienists (ACGIH) for 1-chloro-2-
methylpentane. In the absence of specific limits, it is prudent to handle this chemical with
engineering controls and personal protective equipment to minimize any potential exposure.

Experimental Protocols for Safe Handling and
Storage

The following protocols are based on best practices for handling flammable and halogenated
organic compounds.

Engineering Controls

» Ventilation: All handling of 1-chloro-2-methylpentane should be conducted in a well-
ventilated area. A certified chemical fume hood is required for procedures that may generate
vapors or aerosols.

« Ignition Sources: All sources of ignition, including open flames, sparks, and hot surfaces,
must be strictly excluded from the handling area. Use of explosion-proof electrical equipment
is mandatory.

 Static Discharge: To prevent the buildup of static electricity, which can ignite flammable
vapors, ensure that all containers and equipment are properly grounded and bonded during
transfer operations.

Personal Protective Equipment (PPE)

A risk assessment should be conducted for each specific procedure to determine the
appropriate level of PPE. The following diagram outlines the recommended PPE.
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/Personal Protective Equipment (PPE) Workﬂow\

Handling 1-Chloro-2-methylpentane

Eye Protection:
Chemical safety goggles or face shield

'

Hand Protection:
Nitrile or other chemically resistant gloves

'

Body Protection:
Flame-retardant lab coat

'

Foot Protection:
Closed-toe shoes

l

Respiratory Protection:
Required if ventilation is inadequate
(Use NIOSH-approved respirator)

Proceed with Experiment

Click to download full resolution via product page

Recommended Personal Protective Equipment

Storage Protocol

o Containers: Store in tightly closed, properly labeled containers.
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» Location: Store in a cool, dry, well-ventilated area designated for flammable liquids.
Flammable storage cabinets are recommended.

e Incompatibilities: Segregate from incompatible materials such as strong oxidizing agents,
acids, and bases.

o Temperature: Store at room temperature, but a cool and dark place below 15°C is
recommended for long-term storage.[2]

Emergency Procedures

Spill Response
o Small Spills:

(¢]

Alert personnel in the immediate area.

[¢]

Remove all ignition sources.

[¢]

Wear appropriate PPE.

Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

[e]

Collect the absorbed material into a sealed container for hazardous waste disposal.

o

[¢]

Clean the spill area with soap and water.
o Large Spills:
o Evacuate the area immediately.
o Activate the fire alarm if there is a risk of fire.

o Contact the institution's emergency response team.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.
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» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get medical attention if irritation develops.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

 Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Get medical attention
immediately.

Disposal Protocol

As a halogenated hydrocarbon, 1-chloro-2-methylpentane must be disposed of as hazardous
waste.

e Collection: Collect waste 1-chloro-2-methylpentane and any contaminated materials in a
designated, properly labeled, and sealed container.

e Segregation: Do not mix with non-halogenated solvent waste.

o Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company,
following all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b081641#1-chloro-2-methylpentane-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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